Cas no 2023857-76-1 (6',7'-dihydro-5'H-spirooxetane-3,4'-thieno3,2-cpyridine)

• Product Name: 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno3,2-cpyridine
• CAS No: 2023857-76-1
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 5901869
• PubChem ID: 165843166
• Update Time: 2025-06-23

6',7'-dihydro-5'H-spirooxetane-3,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno3,2-cpyridine
• 6',7'-dihydro-5'H-spiro[oxetane-3,4'-thieno[3,2-c]pyridine]
• EN300-1076055
• 2023857-76-1

• Inchi： 1S/C9H11NOS/c1-3-10-9(5-11-6-9)7-2-4-12-8(1)7/h2,4,10H,1,3,5-6H2
• InChI Key： QJLOGBFTRXKOAU-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12COC1

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno3,2-cpyridine

6',7'-Dihydro-5'H-Spirooxetane-3,4'-Thieno[3,2-c]Pyridine: A Promising Compound in Medicinal Chemistry

6',7'-Dihydro-5'H-spirooxetane-3,4'-thieno[3,2-c]pyridine (CAS No. 2023857-76-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of spirooxetanes, which are characterized by a spirocyclic oxetane ring fused with a heterocyclic system. The spirooxetane scaffold has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno[3,2-c]pyridine is particularly intriguing due to the presence of the thienopyridine moiety. Thienopyridines are well-known for their ability to modulate various biological processes, making them valuable scaffolds in drug discovery. The combination of the spirooxetane and thienopyridine moieties in this compound suggests a synergistic effect that could enhance its pharmacological profile.

Recent studies have explored the potential of 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno[3,2-c]pyridine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno[3,2-c]pyridine has also demonstrated promising anticancer activity. Preclinical studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno[3,2-c]pyridine have also been investigated to ensure its suitability for clinical development. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, making it a promising candidate for further optimization and clinical trials. The ability to cross the blood-brain barrier is particularly advantageous for its potential use in treating central nervous system disorders.

To further understand the therapeutic potential of 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno[3,2-c]pyridine, ongoing research is focusing on structure-activity relationship (SAR) studies. These studies aim to identify key structural modifications that can enhance the potency and selectivity of the compound while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions with target proteins.

The safety profile of 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno[3,2-c]pyridine is another critical aspect being evaluated in preclinical studies. Toxicological assessments have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 6',7'-dihydro-5'H-spirooxetane-3,4'-thieno[3,2-c]pyridine (CAS No. 2023857-76-1) represents a promising lead compound in medicinal chemistry with potential applications in neurodegenerative diseases and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.